Cas no 1781028-37-2 (N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine)

• Product Name: N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine
• CAS No: 1781028-37-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6404441
• PubChem ID: 84793478
• Update Time: 2025-05-20

N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine
• EN300-1923583
• N-[(4-bromo-3,5-dimethylphenyl)methyl]hydroxylamine
• 1781028-37-2

• Inchi： 1S/C9H12BrNO/c1-6-3-8(5-11-12)4-7(2)9(6)10/h3-4,11-12H,5H2,1-2H3
• InChI Key： VEZJAGHLBWVCKT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(CNO)C=C1C

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine

N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine: A Comprehensive Overview

N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine, with the CAS number 1781028-37-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of hydroxylamines, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine features a methylhydroxylamine group attached to a brominated aromatic ring with two methyl substituents. This unique combination of functional groups makes it a versatile building block in chemical synthesis.

Recent studies have highlighted the potential of N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine in the development of novel therapeutic agents. Researchers have explored its role in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The bromine substituent on the aromatic ring plays a crucial role in modulating the compound's reactivity and bioavailability, making it an attractive candidate for drug design.

The synthesis of N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of bromine atoms on aromatic rings with hydroxylamine derivatives. This method has been optimized in recent years to improve yield and purity, as reported in a 2022 paper in *Organic Process Research & Development*. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

In terms of applications, N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine has found utility in both academic and industrial settings. Its ability to act as a nucleophile or electrophile depending on reaction conditions makes it a valuable reagent in organic synthesis. For example, it has been employed in the construction of complex molecules such as alkaloids and natural product analogs. Additionally, its role as an intermediate in the synthesis of agrochemicals has been documented in recent patent filings.

The physical properties of N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine are well-characterized. It is typically a white crystalline solid with a melting point around 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various solvent systems commonly employed in organic chemistry laboratories.

From an environmental perspective, understanding the fate and transport of N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine is crucial for its safe handling and disposal. Recent eco-toxicological studies have shown that while it exhibits moderate toxicity to aquatic organisms, its persistence in the environment is relatively low due to rapid biodegradation under aerobic conditions. These findings align with regulatory guidelines for chemical safety and contribute to sustainable practices in chemical manufacturing.

In conclusion, N-(4-bromo-3,5-dimethylphenyl)methylhydroxylamine (CAS No. 1781028-37-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical synthesis and drug discovery. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in advancing scientific innovation.